Cas no 391878-00-5 (3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide)

• Product Name: 3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide
• CAS No: 391878-00-5
• MF: C₂₀H₂₃N₃O₆
• MW: 401.413125276566
• CID: 5892026
• PubChem ID: 9651114
• Update Time: 2025-06-30

3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-methoxy-N-(2-oxo-2-(2-(3,4,5-trimethoxybenzylidene)hydrazinyl)ethyl)benzamide
• Glycine, N-(3-methoxybenzoyl)-, [(3,4,5-trimethoxyphenyl)methylene]hydrazide (9CI)
• F0474-0185
• 391878-00-5
• AKOS024578470
• 3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide
• 3-methoxy-N-[2-oxo-2-[(2E)-2-[(3,4,5-trimethoxyphenyl)methylidene]hydrazinyl]ethyl]benzamide

• Inchi： 1S/C20H23N3O6/c1-26-15-7-5-6-14(10-15)20(25)21-12-18(24)23-22-11-13-8-16(27-2)19(29-4)17(9-13)28-3/h5-11H,12H2,1-4H3,(H,21,25)(H,23,24)
• InChI Key： PTKUZUFCOIQKFB-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC(OC)=C(OC)C(OC)=C1)(=O)CNC(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 401.15868546g/mol
• Monoisotopic Mass: 401.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 11.81±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide

Introduction to Compound with CAS No. 391878-00-5 and Product Name: 3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide

The compound with the CAS number 391878-00-5 and the product name 3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple functional groups, including a 3-methoxy substituent and a hydrazinecarbonyl moiety, makes it a versatile scaffold for further derivatization and exploration of its pharmacological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of aromatic amides and their derivatives in drug discovery. The benzamide core in this compound not only contributes to its stability but also enhances its solubility, making it an attractive candidate for further development. The (1E)-(3,4,5-trimethoxyphenyl)methylidene group introduces a rigid aromatic system that can interact favorably with biological targets, thereby increasing the compound's binding affinity and selectivity.

The N-methylhydrazinecarbonyl part of the molecule is particularly noteworthy, as it has been shown to exhibit inhibitory activity against various enzymes and receptors. This functionality is often exploited in the design of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The methoxy groups on the aromatic ring further modulate the electronic properties of the molecule, influencing its reactivity and interaction with biological systems.

Current studies are focusing on understanding the mechanism of action of this compound by employing computational modeling and experimental techniques. High-throughput screening (HTS) has been instrumental in identifying potential hits that can be optimized for better efficacy and reduced toxicity. The structural complexity of this compound allows for fine-tuning its pharmacokinetic properties, which is essential for its translation from a laboratory discovery to a clinical candidate.

One of the most exciting aspects of this compound is its potential application in neurodegenerative diseases. The benzamide moiety has been implicated in modulating neurotransmitter activity, making it a promising candidate for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that similar compounds can cross the blood-brain barrier (BBB), which is a significant challenge in drug development for central nervous system (CNS) disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These techniques not only improve the scalability of production but also allow for rapid diversification of the molecular library.

In conclusion, the compound with CAS No. 391878-00-5 and product name 3-methoxy-N-({N'-[(1E)-(3,4,5-trimethoxyphenyl)methylidene]hydrazinecarbonyl}methyl)benzamide represents a promising lead in pharmaceutical research. Its unique structural features and potential applications in treating various diseases make it a valuable asset in the quest for novel therapeutic agents. Further investigation into its pharmacological properties will undoubtedly yield insights that could revolutionize drug design and development.